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Compound of Interest

Compound Name: Eudragit L 30D

Cat. No.: B1584308 Get Quote

Eudragit L 30D-55 Films: A Technical Support
Guide to Plasticizer Influence
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive resource for understanding and troubleshooting the

influence of plasticizers on the mechanical properties of Eudragit L 30D-55 films. This guide

offers frequently asked questions (FAQs) with quantitative data, detailed experimental

protocols, and troubleshooting advice to address common challenges encountered during

formulation development.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the impact of plasticizers on the

mechanical properties of Eudragit L 30D-55 films.

Q1: How do different plasticizers affect the mechanical
properties of Eudragit L 30D-55 films?
Plasticizers are added to Eudragit L 30D-55 formulations to improve film flexibility and reduce

brittleness by lowering the glass transition temperature (Tg) of the polymer. The choice and

concentration of a plasticizer significantly impact the tensile strength and elongation at break of

the resulting film. While data for Eudragit L 30D-55 is not always available in a single
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comparative study, the following tables provide insights based on available data for Eudragit L
30D-55 and the closely related Eudragit L 100-55.

Table 1: Influence of Triethyl Citrate (TEC) on the Mechanical Properties of Eudragit L 100-55

Films

Plasticizer Concentration
(% w/w of dry polymer)

Tensile Strength (MPa) Elongation at Break (%)

0 30.2 ± 2.5 3.5 ± 0.5

10 15.1 ± 1.8 15.2 ± 2.1

20 8.7 ± 1.2 45.8 ± 3.7

Data presented is representative of typical values found in literature for Eudragit L 100-55, a

polymer with similar characteristics to Eudragit L 30D-55.

Table 2: Influence of Plasticizers on the Glass Transition Temperature (Tg) of Eudragit L 30D-

55 Films

Plasticizer
Concentration (% w/w of
dry polymer)

Glass Transition
Temperature (°C)

None 0 ~110

Triethyl Citrate (TEC) 10 ~60

Triethyl Citrate (TEC) 20 ~40

Polyethylene Glycol (PEG) 400 20 ~35

Note: The Tg values are approximate and can vary depending on the specific experimental

conditions.

Q2: What is the role of moisture as a plasticizer for
Eudragit L 30D-55 films?
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Moisture can act as a potent plasticizer for Eudragit L 30D-55 films, significantly increasing

their flexibility.[1][2] In the dry state, Eudragit films are quite brittle.[1] However, upon exposure

to humidity, the elongation at break can increase dramatically. For instance, the elongation

value of Eudragit L 100-55 films can increase from approximately 3% in the dry state to around

140% at high relative humidity.[1][2] This moisture-induced plasticization can be more effective

than conventional plasticizers like triethyl citrate.[1][2]

Q3: How do I choose the right plasticizer and
concentration for my application?
The selection of a plasticizer and its concentration depends on the desired mechanical

properties of the final film.

For increased flexibility and elongation: Higher concentrations of plasticizers like TEC or

PEG 400 are effective. PEG 400 may provide greater flexibility at similar concentrations

compared to TEC.

For a balance of strength and flexibility: Lower to moderate concentrations of plasticizers

(e.g., 10% TEC) can be employed.

To avoid the use of traditional plasticizers: Controlled humidification can be used to plasticize

the film, which can be particularly useful for certain processing techniques like the

compression of coated pellets.[1]

Experimental Protocols
This section provides detailed methodologies for the preparation and mechanical testing of

plasticized Eudragit L 30D-55 films.

Preparation of Plasticized Eudragit L 30D-55 Films
(Solvent Casting Method)
This protocol describes the preparation of free films for mechanical property testing.

Materials:

Eudragit L 30D-55 aqueous dispersion (30% dry substance)
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Plasticizer (e.g., Triethyl Citrate - TEC, Polyethylene Glycol - PEG 400)

Distilled water

Talc (as an anti-tacking agent, optional)

Petri dish or a flat, non-stick surface (e.g., Teflon)

Magnetic stirrer and stir bar

Drying oven

Procedure:

Calculate the required amounts: Determine the desired final concentration of the plasticizer

and talc based on the dry polymer weight of the Eudragit L 30D-55 dispersion. A common

plasticizer concentration is 10-20% w/w of the dry polymer.

Prepare the plasticizer dispersion: If using a liquid plasticizer like TEC or PEG 400, add it

directly to the Eudragit L 30D-55 dispersion.

Prepare the anti-tacking agent suspension (if used): Disperse the talc in a portion of the

distilled water.

Combine the components: Slowly add the plasticizer and the talc suspension (if used) to the

Eudragit L 30D-55 dispersion while stirring gently with a magnetic stirrer.

Adjust the solid content: Add the remaining distilled water to achieve the desired final solid

content of the casting solution (typically 15-20%).

Stir the mixture: Continue stirring for at least 30 minutes to ensure a homogeneous

dispersion.

Cast the film: Pour a specific volume of the dispersion into a level Petri dish or onto a flat,

non-stick surface to achieve a uniform thickness.

Dry the film: Place the cast film in a drying oven at a controlled temperature (e.g., 40°C) until

the solvent has completely evaporated (typically 24-48 hours).
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Condition the film: Before testing, store the dried films in a desiccator at a controlled

temperature and humidity for at least 24 hours to ensure consistent results.

Film Preparation

Start Calculate Component
Amounts

Mix Eudragit L 30D-55,
Plasticizer, and Water

Cast Homogeneous
Dispersion Dry Film in Oven Condition Film in Desiccator Film Ready for Testing

Click to download full resolution via product page

Caption: Workflow for the preparation of plasticized Eudragit L 30D-55 films.

Mechanical Property Testing: Tensile Strength and
Elongation at Break
This protocol outlines the procedure for determining the tensile properties of the prepared films

using a universal testing machine.

Equipment:

Universal Testing Machine (e.g., Instron) with a suitable load cell

Film cutting die or a sharp blade to prepare dumbbell-shaped specimens

Calipers or a micrometer for thickness measurement

Procedure:

Prepare test specimens: Cut the conditioned films into dumbbell-shaped specimens

according to a standard method (e.g., ASTM D882).

Measure specimen dimensions: Measure the thickness and width of the narrow section of

each specimen at several points and calculate the average cross-sectional area.

Set up the testing machine:
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Set the initial grip separation (gauge length).

Set the crosshead speed (rate of extension). A typical speed for polymer films is 5

mm/min.

Mount the specimen: Securely clamp the specimen in the grips of the testing machine,

ensuring it is aligned vertically and not under any initial tension.

Run the test: Start the test and record the load and extension data until the specimen

breaks.

Calculate the results:

Tensile Strength (MPa): The maximum load divided by the original cross-sectional area of

the specimen.

Elongation at Break (%): The increase in length at the point of rupture divided by the

original gauge length, multiplied by 100.

Repeat the test: Test at least five specimens for each formulation to obtain a statistically

significant average.
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Tensile Testing

Prepare Dumbbell-shaped
Specimen

Measure Specimen
Dimensions

Set up Universal
Testing Machine

Mount Specimen
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Run Test until
Specimen Breaks

Calculate Tensile Strength
and Elongation

Results Obtained

Click to download full resolution via product page

Caption: Experimental workflow for tensile testing of Eudragit L 30D-55 films.

Thermal Analysis: Glass Transition Temperature (Tg)
Determination
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This protocol describes the use of Differential Scanning Calorimetry (DSC) to determine the Tg

of the plasticized films.

Equipment:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids

Crimper for sealing the pans

Procedure:

Prepare the sample: Accurately weigh 5-10 mg of the film sample into an aluminum DSC pan

and hermetically seal it.

Prepare the reference: Use an empty, sealed aluminum pan as a reference.

Set up the DSC instrument:

Set the temperature program. A typical program involves an initial heating ramp to erase

the thermal history, followed by a controlled cooling ramp, and a final heating ramp during

which the Tg is measured.

Heating and cooling rates are typically set at 10-20°C/min.

The analysis is performed under an inert nitrogen atmosphere.

Run the analysis: Place the sample and reference pans in the DSC cell and start the

temperature program.

Determine the Tg: The glass transition is observed as a step-like change in the heat flow

curve. The Tg is typically determined as the midpoint of this transition.
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DSC Analysis
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Sample in Pan

Set up DSC
Temperature Program Run DSC Analysis Analyze Heat Flow Curve Determine Glass
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Caption: Logical relationship for determining the Glass Transition Temperature (Tg).

Troubleshooting Guide
This section provides solutions to common problems encountered during the preparation and

use of plasticized Eudragit L 30D-55 films.

Table 3: Troubleshooting Common Issues
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Issue Potential Cause(s) Suggested Solution(s)

Cracking or Brittle Films

- Insufficient plasticizer

concentration.- Uneven

distribution of the plasticizer.-

High internal stresses in the

film.

- Increase the plasticizer

concentration.- Ensure

thorough mixing of the

plasticizer in the dispersion.-

Optimize the drying conditions

(e.g., slower drying rate).

Tacky or Sticky Films

- Excessive plasticizer

concentration.- Incomplete

solvent evaporation.- High

environmental humidity.

- Reduce the plasticizer

concentration.- Increase the

drying time or temperature.-

Control the humidity during film

preparation and storage.

Inconsistent Mechanical

Properties

- Inhomogeneous dispersion of

the plasticizer.- Variations in

film thickness.- Inconsistent

conditioning of the films before

testing.

- Improve the mixing process

to ensure uniform plasticizer

distribution.- Ensure the

casting surface is level and the

dispersion is spread evenly.-

Strictly control the temperature

and humidity during film

conditioning.

Phase Separation or "Oiling

Out" of Plasticizer

- Poor compatibility between

the plasticizer and the

polymer.- Exceeding the

solubility limit of the plasticizer

in the polymer.

- Select a more compatible

plasticizer.- Reduce the

plasticizer concentration.-

Consider using a combination

of plasticizers.

Film Opacity or Haziness

- Incompatibility of the

plasticizer.- Presence of an

anti-tacking agent like talc.-

Moisture absorption.

- Choose a compatible

plasticizer that forms a clear

film.- If transparency is critical,

avoid or minimize the use of

talc.- Store films in a

desiccator to prevent moisture

uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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